2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-(3-chloro-2-methylphenyl)acetamide

Specification

• CAS No.: 896049-46-0
• Molecular Formula: C20H16ClN3O3S
• Molecular Weight: 413.88
• IUPAC Name: 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-(3-chloro-2-methylphenyl)acetamide
• Standard InChI: InChI=1S/C20H16ClN3O3S/c1-12-14(21)3-2-4-15(12)22-19(25)10-28-20-8-6-16(23-24-20)13-5-7-17-18(9-13)27-11-26-17/h2-9H,10-11H2,1H3,(H,22,25)
• Standard InChI Key: RRNWJWKEKDAHQH-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC2=NN=C(C=C2)C3=CC4=C(C=C3)OCO4

Introduction

Synthesis Methods

The synthesis of such compounds typically involves multi-step organic reactions. The process might start with the preparation of the benzodioxol and pyridazin components, followed by the formation of the sulfanyl linkage and finally the attachment of the acetamide group.

Steps in Synthesis:

• Preparation of Benzodioxol and Pyridazin Components: This involves the synthesis of the benzodioxol ring and the pyridazin ring separately.

• Formation of Sulfanyl Linkage: The sulfanyl group is introduced to connect the pyridazin and benzodioxol rings.

• Attachment of Acetamide Group: The final step involves the formation of the acetamide linkage with the 3-chloro-2-methylphenyl group.

Applications in Research

Compounds with similar structures are explored for their potential in various fields:

• Chemistry: They serve as building blocks for synthesizing more complex molecules and studying reaction mechanisms.

• Biology: Investigated for their potential as biochemical probes to study cellular processes and protein interactions.

• Medicine: Explored for therapeutic properties, including anticancer and antimicrobial activities.

Mechanism of Action

The mechanism of action for such compounds typically involves interaction with specific molecular targets, such as enzymes or receptors. This interaction can modulate cellular processes, potentially inhibiting signaling pathways involved in cell proliferation and survival.